Cas no 38366-04-0 (Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-)
![Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy- structure](https://www.kuujia.com/scimg/cas/38366-04-0x500.png)
38366-04-0 structure
Product name:Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-
CAS No:38366-04-0
MF:C19H17NO4
MW:323.342585325241
CID:320498
Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy- Chemical and Physical Properties
Names and Identifiers
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- Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-
- Rufescin
- Rufescine
- 4,5,6,9-Tetramethoxyindeno[1,2,3-ij]isoquinoline
- Indeno[1,2,3-ij]isoquinoline, 4,5,6,9-tetramethoxy-
-
- Inchi: 1S/C19H17NO4/c1-21-10-5-6-11-13(9-10)16-14-12(7-8-20-16)17(22-2)19(24-4)18(23-3)15(11)14/h5-9H,1-4H3
- InChI Key: NEFBDVHXWZXSMU-UHFFFAOYSA-N
- SMILES: C12C3C(C4C1=C(C(OC)=C(OC)C=4OC)C=CN=2)=CC=C(OC)C=3
Computed Properties
- Exact Mass: 323.11581
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- XLogP3: 1.273
Experimental Properties
- PSA: 49.81
Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy- Related Literature
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1. Formation of indoles, isoquinolines, and other fused pyridines from azidoacrylatesLothar Henn,Deirdre M. B. Hickey,Christopher J. Moody,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1984 2189
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2. Chapter 15. Alkaloids
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3. Index pages
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M. Shamma,H. Guinaudeau Nat. Prod. Rep. 1985 2 227
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P. Tundo,M. Musolino,F. Aricò Green Chem. 2018 20 28
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